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Compound of Interest |

4-(Methylamino)-2-
Compound Name: (methyilthio)pyrimidine-5-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
technical details for the chemical compound 4-(Methylamino)-2-(methylthio)pyrimidine-5-
carbaldehyde, a key intermediate in various research and development applications, notably
in the synthesis of p38 kinase inhibitors.[1]

Compound Identification

4-(Methylamino)-2-(methylthio)pyrimidine-5-

IUPAC Name
carbaldehyde
CAS Number 185040-32-8
Molecular Formula C7HoN30S
Molecular Weight 183.23 g/mol
4-(Methylamino)-2-(methylsulfanyl)pyrimidine-5-
Synonyms carboxaldehyde, 4-Methylamino-2-

methanethiopyrimidine-5-carboxaldehyde
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Commercial Supplier Overview

The following table summarizes the commercial availability of 4-(Methylamino)-2-
(methylthio)pyrimidine-5-carbaldehyde from various suppliers. Please note that pricing and
stock levels are subject to change and may require account registration for viewing.

Supplier Purity Available Quantities
Toronto Research Chemicals N
o L Not Specified 250 mg
(via Fisher Scientific)
Ambeed (via Sigma-Aldrich) 98% Custom packing
Chem-Impex International =>97% (HPLC) Not Specified
100 mg, 250 mg, 1 g, 54g, 10
CymitQuimica 97% g 9299
9,259
Santa Cruz Biotechnology N N
Not Specified Not Specified
(SCBT)
US Biological Life Sciences Highly Purified 25 mg
Aaron Chemicals LLC Not Specified Not Specified
Compound Net Biotechnology N N
Not Specified Not Specified

Inc.

Experimental Considerations

While detailed experimental protocols for the use of this compound are proprietary to the end-
user's research, general handling and storage guidelines are provided by suppliers.

Storage: It is recommended to store 4-(Methylamino)-2-(methylthio)pyrimidine-5-
carbaldehyde in a dark place under an inert atmosphere, typically at 2-8°C.

Appearance: The compound is generally supplied as a solid, with color descriptions varying
from grey to light yellow.
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Conceptual Workflow for Procurement and
Research Integration

The following diagram illustrates a typical workflow for sourcing and integrating a chemical
intermediate like 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde into a research
and development pipeline.

Procurement and R&D workflow for chemical intermediates.

Application Highlight: p38 Kinase Inhibitor
Synthesis

A primary application of 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde is as a
key intermediate in the synthesis of p38 kinase inhibitors.[1] The signaling pathway below
provides a simplified overview of the p38 MAPK pathway, a common target in drug discovery
for inflammatory diseases and cancer.
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Simplified p38 MAPK signaling pathway and inhibitor action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b029033#commercial-suppliers-of-4-
methylamino-2-methylthio-pyrimidine-5-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.scbt.com/p/4-methylamino-2-methylthio-pyrimidine-5-carboxaldehyde-185040-32-8
https://www.benchchem.com/product/b029033#commercial-suppliers-of-4-methylamino-2-methylthio-pyrimidine-5-carbaldehyde
https://www.benchchem.com/product/b029033#commercial-suppliers-of-4-methylamino-2-methylthio-pyrimidine-5-carbaldehyde
https://www.benchchem.com/product/b029033#commercial-suppliers-of-4-methylamino-2-methylthio-pyrimidine-5-carbaldehyde
https://www.benchchem.com/product/b029033#commercial-suppliers-of-4-methylamino-2-methylthio-pyrimidine-5-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

